Cas no 2549009-60-9 (4,6-difluoro-N-(oxan-4-yl)-1,3-benzothiazol-2-amine)

• Product Name: 4,6-difluoro-N-(oxan-4-yl)-1,3-benzothiazol-2-amine
• CAS No: 2549009-60-9
• MF: C₁₂H₁₂F₂N₂OS
• MW: 270.298288345337
• CID: 5312097
• PubChem ID: 154883498
• Update Time: 2025-05-19

4,6-difluoro-N-(oxan-4-yl)-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• F6755-5274
• AKOS040725048
• 4,6-difluoro-N-(oxan-4-yl)-1,3-benzothiazol-2-amine
• 2549009-60-9
• 4,6-Difluoro-N-(tetrahydro-2H-pyran-4-yl)-2-benzothiazolamine

• Inchi： 1S/C12H12F2N2OS/c13-7-5-9(14)11-10(6-7)18-12(16-11)15-8-1-3-17-4-2-8/h5-6,8H,1-4H2,(H,15,16)
• InChI Key： RISOJTFAQVLWRS-UHFFFAOYSA-N
• SMILES： S1C2=CC(F)=CC(F)=C2N=C1NC1CCOCC1

Computed Properties

• Exact Mass: 270.06384051g/mol
• Monoisotopic Mass: 270.06384051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.4Ų

Experimental Properties

• Density: 1.440±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 386.6±52.0 °C(Predicted)
• pka: 1.56±0.10(Predicted)

Additional information on 4,6-difluoro-N-(oxan-4-yl)-1,3-benzothiazol-2-amine

Exploring the Potential of 4,6-difluoro-N-(oxan-4-yl)-1,3-benzothiazol-2-amine (CAS No. 2549009-60-9) in Modern Pharmaceutical Research

In the rapidly evolving field of medicinal chemistry, 4,6-difluoro-N-(oxan-4-yl)-1,3-benzothiazol-2-amine (CAS No. 2549009-60-9) has emerged as a compound of significant interest. This benzothiazole derivative, characterized by its unique difluoro and oxan-4-yl substitutions, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which may contribute to enhanced bioavailability and target specificity.

The compound's molecular structure combines a benzothiazole core with strategic fluorine substitutions at the 4 and 6 positions, along with an oxan-4-yl (tetrahydropyran-4-yl) group attached to the nitrogen at position 2. This combination creates a molecule with interesting physicochemical properties, including potential improvements in metabolic stability and membrane permeability. These characteristics are particularly valuable in the development of CNS-targeting drugs, a hot topic in current pharmaceutical research.

Recent studies have focused on the potential of 4,6-difluoro-N-(oxan-4-yl)-1,3-benzothiazol-2-amine as a scaffold for kinase inhibitors. With the growing importance of targeted therapies in cancer treatment, this compound's ability to potentially modulate specific kinase pathways has attracted attention from both academic and industrial researchers. The fluorine atoms in its structure may contribute to enhanced binding affinity through various non-covalent interactions with target proteins.

From a drug design perspective, the incorporation of the oxan-4-yl moiety offers several advantages. This saturated oxygen-containing ring can improve solubility while maintaining favorable lipophilicity parameters, addressing one of the key challenges in modern medicinal chemistry - achieving the right balance between water solubility and cell membrane penetration. These properties make it particularly relevant to current research into GPCR modulators and enzyme inhibitors.

The synthesis of 4,6-difluoro-N-(oxan-4-yl)-1,3-benzothiazol-2-amine typically involves multi-step organic synthesis procedures, with careful control of reaction conditions to ensure proper regioselectivity and high purity. Analytical characterization using techniques like NMR spectroscopy, mass spectrometry, and HPLC is crucial for confirming its structure and assessing purity, topics frequently searched by chemistry professionals and students alike.

In the context of current trends toward personalized medicine, the potential of this compound to serve as a versatile building block for structure-activity relationship (SAR) studies is particularly noteworthy. Researchers can systematically modify various parts of the molecule to optimize pharmacokinetic properties while maintaining or enhancing target engagement, a strategy that aligns well with modern drug discovery paradigms.

Environmental and green chemistry considerations are also important when discussing this compound. The pharmaceutical industry's increasing focus on sustainable synthesis methods has led to investigations into more efficient routes for producing such heterocyclic compounds, minimizing waste and energy consumption. This aspect resonates with current concerns about eco-friendly pharmaceutical production.

From a commercial perspective, 4,6-difluoro-N-(oxan-4-yl)-1,3-benzothiazol-2-amine represents an interesting case study in specialty chemicals development. As demand grows for high-value intermediates in drug discovery, compounds like this one gain importance in the fine chemicals market. Its potential applications span multiple therapeutic areas, making it a versatile asset in pharmaceutical R&D portfolios.

Looking ahead, the future research directions for this compound may include detailed in vitro and in vivo evaluations, formulation studies, and further structural optimization. The integration of computational chemistry tools and AI-assisted drug design could accelerate these investigations, addressing common questions about how modern technologies are transforming compound development timelines.

In conclusion, 4,6-difluoro-N-(oxan-4-yl)-1,3-benzothiazol-2-amine (CAS No. 2549009-60-9) exemplifies the innovative approaches being pursued in contemporary medicinal chemistry. Its unique structural features and potential therapeutic applications make it a compound worth watching as research progresses. As the scientific community continues to explore its possibilities, this molecule may well contribute to important advances in pharmaceutical science and drug development.